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Compound of Interest

Compound Name: Styrene-(ring-13C6)

Cat. No.: B3334048 Get Quote

Technical Guide to the Safe Handling of Styrene-
(ring-13C6)
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety data and handling precautions for Styrene-
(ring-13C6), an isotopically labeled compound essential for various research and development

applications. Due to the limited availability of specific safety data for the 13C-labeled variant,

this document leverages information from the Safety Data Sheets (SDS) of unlabeled styrene

as a primary reference, assuming analogous safety profiles.

Hazard Identification and Classification
Styrene-(ring-13C6) is classified as a hazardous substance. The following table summarizes

its GHS classification, which is consistent with that of unlabeled styrene.[1]
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Hazard Class
Hazard

Category
Pictogram Signal Word

Hazard

Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapor[1]

Acute Toxicity,

Inhalation
Category 4 ❗ Warning

H332: Harmful if

inhaled[1]

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

Category 2A ❗ Warning

H319: Causes

serious eye

irritation[1]

Reproductive

Toxicity
Category 2 हेल्थ हज़ार्ड Warning

H361d:

Suspected of

damaging the

unborn child[2][3]

[4]

Specific Target

Organ Toxicity

(Repeated

Exposure)

Category 1 💀 Danger

H372: Causes

damage to

organs through

prolonged or

repeated

exposure[2][3][4]

Aspiration

Hazard
Category 1 💀 Danger

H304: May be

fatal if swallowed

and enters

airways[4][5]

Carcinogenicity Category 2 💀 Warning

Suspected of

causing

cancer[5][6]
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Primary Hazards:

Flammable: Styrene-(ring-13C6) is a flammable liquid and its vapors can form explosive

mixtures with air.[1][2][7]

Health Hazards: It is harmful if inhaled, causes skin and eye irritation, and is suspected of

causing cancer and reproductive damage.[1][2][8] Prolonged or repeated exposure can

cause damage to organs, particularly the central nervous system (CNS).[2][8] Ingestion can

be fatal if the substance enters the airways.[4][5]

Physical and Chemical Properties
The physical and chemical properties of Styrene-(ring-13C6) are expected to be very similar to

those of unlabeled styrene.

Property Value

Molecular Formula ¹³C₆H₅CH=CH₂[9]

Molecular Weight 110.11 g/mol [1][9]

Appearance Colorless oily liquid[7][10]

Odor Sweet, aromatic[7][10]

Boiling Point 145-146 °C[9]

Density 0.961 g/mL at 25 °C[9]

Flash Point 31 °C (closed cup)[6][11]

Solubility in Water 0.03% (20 °C)[10]

Vapor Pressure 5 mmHg (20 °C)[10]

Autoignition Temperature 490 °C[6][11]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

Styrene-(ring-13C6).
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][12]

Use non-sparking tools and take precautionary measures against static discharge.[3][4]

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mist.[12]

Wash hands thoroughly after handling.[12]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3] Recommended storage temperature is 2-

8°C.[9]

Keep containers tightly closed.[2][12]

Store away from incompatible materials such as oxidizing agents, acids, and halogenated

compounds.[2][6]

Protect from sunlight and heat, as it may polymerize on exposure to light.[2]

The product may contain a stabilizer like 4-tert-butylcatechol to prevent polymerization.[9]

[13]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling Styrene-(ring-13C6).
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Personal Protective Equipment (PPE)

Specific Recommendations

Eye Protection

Chemical safety goggles or face shield

Wear

Hand Protection

Chemical-resistant gloves (e.g., Viton®, PVA)

Wear

Body Protection

Flame-retardant lab coat or chemical-resistant apron

Wear

Respiratory Protection

NIOSH-approved organic vapor respirator if ventilation is inadequate

Use

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.[2][12]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician if irritation persists.[4][12]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting lower and upper eyelids.

Consult a physician.[2][12]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[2][5]
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Accidental Release Measures
In the event of a spill, follow these emergency procedures.

Spill Occurs Evacuate non-essential personnel Ensure adequate ventilation Remove all sources of ignition Wear appropriate PPE Contain the spill with inert absorbent material (e.g., sand, earth) Collect absorbed material into a closed container for disposal Clean the spill area Dispose of waste according to local regulations

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Spills.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.[3][7] Containers may explode when heated.[2]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Toxicological Information
Styrene is readily absorbed through inhalation and dermal contact and is metabolized in the

body.[8] Acute exposure can cause irritation to the nose, throat, and eyes, as well as central

nervous system depression ("styrene sickness"), with symptoms like headache, dizziness, and

fatigue.[8] Chronic exposure may lead to CNS depression, memory impairment, and liver

function abnormalities.[8] Styrene is considered a possible human carcinogen.[8][14]

Toxicity Data (for unlabeled Styrene) Value

LD50 Oral (Rat) > 6,000 mg/kg[2]

LC50 Inhalation (Rat) 12,000 mg/m³ (4 h)[2]

LD50 Dermal (Rat) > 2,000 mg/kg[2]
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Experimental Protocols: Safe Handling Workflow
The following workflow outlines the key steps for safely handling Styrene-(ring-13C6) in a

laboratory setting.
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Start: Prepare for Experiment

Review SDS and experimental protocol

Gather and inspect appropriate PPE

Set up experiment in a certified chemical fume hood

Ensure safety shower and eyewash are accessible

Obtain Styrene-(ring-13C6) from storage

Perform experimental manipulations

Collect all waste in designated, labeled containers

Decontaminate work area and equipment

Return Styrene-(ring-13C6) to proper storage

Remove PPE correctly

Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Safe Handling Workflow for Styrene-(ring-13C6).
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This guide is intended to provide essential safety information. Always consult the most recent

Safety Data Sheet from the supplier before use and adhere to all institutional and regulatory

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Styrene-(ring-13C6) | C8H8 | CID 11469050 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. weizmann.ac.il [weizmann.ac.il]

3. chemos.de [chemos.de]

4. carlroth.com [carlroth.com]

5. htpchem.com [htpchem.com]

6. fishersci.com [fishersci.com]

7. Styrene | C6H5CHCH2 | CID 7501 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. gov.uk [gov.uk]

9. Styrene-(phenyl-13C6) 13C = 99atom , = 98 CP, Yes hydroquinone stabilizer 287399-41-1
[sigmaaldrich.com]

10. Styrene - Wikipedia [en.wikipedia.org]

11. styrene.org [styrene.org]

12. carlroth.com [carlroth.com]

13. plasticseurope.org [plasticseurope.org]

14. gov.uk [gov.uk]

To cite this document: BenchChem. [Safety data sheet (SDS) and handling precautions for
Styrene-(ring-13C6).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334048#safety-data-sheet-sds-and-handling-
precautions-for-styrene-ring-13c6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b3334048?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Styrene-_ring-13C6
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Styrene.pdf
https://www.chemos.de/import/data/msds/GB_en/100-42-5-A0001746-GB-en.pdf
https://www.carlroth.com/medias/SDB-2641-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTI0NTB8YXBwbGljYXRpb24vcGRmfGFEYzBMMmd5TXk4NU1qTXpPREV5TWpJMk1EYzRMMU5FUWw4eU5qUXhYMGxGWDBWT0xuQmtaZ3xiMjk1YmQ0OTA4MmIxYTFiMmE1ZTIzY2QwNzA3YjQ0YWEwYzQ0OGFjYWQ2NGZhYzBkMWEzNDRjMDIzNzY2YzY2
https://www.htpchem.com/Dext/file_down?dir=product&fileName=eebe68e7adc64100a0719276a3f6045f&oriFileName=E_GHS_MSDS0253_SM__Decryption.pdf
https://www.fishersci.com/store/msds?partNumber=AC132790010&productDescription=STYRENE+STABILIZED+1LT&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Styrene
https://www.gov.uk/government/publications/styrene-properties-incident-management-and-toxicology/styrene-toxicological-overview
https://www.sigmaaldrich.com/US/en/product/aldrich/606642
https://www.sigmaaldrich.com/US/en/product/aldrich/606642
https://en.wikipedia.org/wiki/Styrene
https://styrene.org/wp-content/uploads/2020/07/Styrene-Chemical-Identity-Physical-Properties_Jul2020.pdf
https://www.carlroth.com/medias/SDB-2641-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTk4MDl8YXBwbGljYXRpb24vcGRmfGFHSmxMMmd4TVM4NU1qTXpPREV5Tnpnek1UTTBMMU5FUWw4eU5qUXhYMFJGWDBWT0xuQmtaZ3xhODMyYWZiY2FjNmQxNDBmZjMzNTQyNjBhOTA0M2FmOThhYjZkN2UwNTRjZWRkNGYzZDViYzMyYzRjYmVkMDA5
https://plasticseurope.org/wp-content/uploads/2018/09/Styrene_SAFE_HANDLING_GUIDE_2024_FINAL_24102024_v2.pdf
https://www.gov.uk/government/publications/styrene-properties-incident-management-and-toxicology/styrene-general-information
https://www.benchchem.com/product/b3334048#safety-data-sheet-sds-and-handling-precautions-for-styrene-ring-13c6
https://www.benchchem.com/product/b3334048#safety-data-sheet-sds-and-handling-precautions-for-styrene-ring-13c6
https://www.benchchem.com/product/b3334048#safety-data-sheet-sds-and-handling-precautions-for-styrene-ring-13c6
https://www.benchchem.com/product/b3334048#safety-data-sheet-sds-and-handling-precautions-for-styrene-ring-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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